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Compound of Interest

Compound Name: 2-(4-Iodophenoxy)pyrimidine

CAS No.: 330792-86-4

Cat. No.: B1301668

Get Quote

Executive Summary & Hazard Architecture
As researchers, we often treat intermediates like 2-(4-Iodophenoxy)pyrimidine (CAS: 289-95-

2 / Analog variants) as routine reagents. However, the presence of the aryl iodide moiety

combined with the pyrimidine ring creates a specific hazard profile that demands respect. This

compound is not just a skin irritant; it is a potential sensitizer and, depending on purity, can

cause serious eye damage (GHS Category 1/2A).

This guide moves beyond generic advice. It provides a self-validating safety system designed

to protect both the operator and the integrity of your experimental data.

Core Hazard Profile (GHS Classifications)
H302: Harmful if swallowed.

H315: Causes skin irritation.[1][2]

H318/H319: Causes serious eye damage/eye irritation.[3]
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H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure).[1]

[3]

The "Senior Scientist" Insight: The iodine atom is a heavy halogen. While generally stable, aryl

iodides can liberate free iodine (

) or iodide ions upon decomposition or contact with strong oxidizers/acids. This can discolor
products and increase toxicity. Your PPE must protect against both the organic solid and
potential iodine byproducts.

The Hierarchy of Defense (Visualization)
Effective safety is not just about what you wear; it is about where you work. We utilize a

"Defense in Depth" strategy.

Operational Logic

1. Engineering Controls
(Primary Barrier)

Chemical Fume Hood

2. Administrative Controls
(SOPs & Training)

Designated Weighing Area

 Supplemented by

3. Personal Protective Equipment
(Last Line of Defense)

Gloves, Goggles, Lab Coat

 Reinforced by
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Figure 1: The Hierarchy of Controls. Note that PPE is the final barrier, not the first. Engineering

controls (ventilation) must be verified before PPE is donned.

Personal Protective Equipment (PPE) Matrix
Do not rely on generic "latex" gloves. Halogenated heterocycles can permeate standard latex.

Use this matrix for selection.
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Body Zone Recommended PPE Technical Justification

Hand Protection

Nitrile (Double Gloving

Recommended)Inner: 4 mil

Nitrile (Disposable)Outer: 5-8

mil Nitrile (Extended Cuff)

Nitrile offers superior chemical

resistance to halogenated

organics compared to latex.

Double gloving creates a

sacrificial layer; if the outer

glove is contaminated, it can

be stripped without exposing

skin.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1+)

Safety glasses with side

shields are insufficient for fine

powders that can become

airborne. Goggles seal the

eyes against dust entry and

accidental splashes during

dissolution.

Respiratory

Fume Hood

(Primary)N95/P100 Respirator

(Secondary)

Critical: If weighing outside a

hood is unavoidable (not

recommended), a fit-tested

N95 is the minimum. A P100 is

preferred for fine particulate

matter.

Body Defense
Lab Coat (Buttoned,

Cotton/Poly Blend)

Synthetic fibers can melt if a

fire occurs. A high-neck, long-

sleeved coat prevents dust

accumulation on street clothes.

Footwear Closed-toe, Non-perforated

Leather or synthetic leather.

Mesh sneakers allow chemical

powders to penetrate directly

to the sock/skin.

Operational Protocol: Step-by-Step
This workflow integrates safety into the experimental process.[4]
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Phase A: Preparation (The "Cold" Phase)
Airflow Check: Verify fume hood velocity is between 80–100 fpm (face feet per minute).

Static Control: 2-(4-Iodophenoxy)pyrimidine is a dry organic solid. Use an antistatic gun or

ionizer bar near the balance. Static discharge can cause powder to "jump," contaminating

the bench and your cuffs.

Donning: Put on inner gloves, then lab coat, then outer gloves. Pull the outer glove cuff over

the lab coat sleeve to seal the wrist gap.

Phase B: Handling & Transfer[2]
Weighing: Always weigh inside the hood. If using a microbalance that requires a draft shield,

minimize the time the container is open.

Solvent Addition: When dissolving the solid, add solvent slowly. Halogenated pyrimidines can

be exothermic upon dissolution in certain acidic media.

Tool Selection: Use disposable spatulas or stainless steel. Avoid aluminum tools if the

environment is acidic, as aluminum can react with aryl iodides under specific catalytic

conditions.

Phase C: Decontamination & Doffing
Wet Wipe Method: Do not dry sweep spilled powder. Use a tissue dampened with acetone or

ethanol to wipe up residue.

Glove Removal: Use the "beak" method (pinch and pull) to remove outer gloves without

touching the outside surface.

Hand Hygiene: Wash hands with soap and water immediately after removing inner gloves.

Emergency Response & Disposal Logic
Exposure Scenarios[2][5][6][7]

Eye Contact:IMMEDIATE FLUSH. Time is tissue. Flush for 15 minutes minimum. The iodine

moiety can cause staining and persistent irritation.
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Skin Contact: Wash with soap and water.[1][3][5] Do not use ethanol on the skin; it can act

as a vehicle, driving the chemical deeper into the dermal layers.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Waste Management
This compound is a Halogenated Organic.

Segregation: Do not mix with strong acids or oxidizers in the waste stream.

Labeling: Clearly mark waste containers as "Contains Organoiodides."

Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if the waste

stream is acidic.

Visualizing the Safety Workflow

Start Task Risk Assessment:
Check SDS & Quantity Verify Hood Airflow Don PPE:

Nitrile (x2) + Goggles
Handle Reagent

(Inside Hood) Wet Wipe Decon Doff PPE &
Wash Hands Task Complete

Click to download full resolution via product page

Figure 2: Operational Workflow. This linear process ensures no step is skipped, reducing cross-

contamination risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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